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Methyl (1R,2S,3S,5S)-8-(2-fluoroethyl)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate Methyl (1R,2S,3S,5S)-8-(2-fluoroethyl)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 155798-01-9
VCID: VC21165936
InChI: InChI=1S/C17H21FINO2/c1-22-17(21)16-14(11-2-4-12(19)5-3-11)10-13-6-7-15(16)20(13)9-8-18/h2-5,13-16H,6-10H2,1H3/t13-,14+,15+,16-/m0/s1
SMILES: COC(=O)C1C2CCC(N2CCF)CC1C3=CC=C(C=C3)I
Molecular Formula: C17H21FINO2
Molecular Weight: 417.26 g/mol

Methyl (1R,2S,3S,5S)-8-(2-fluoroethyl)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate

CAS No.: 155798-01-9

Cat. No.: VC21165936

Molecular Formula: C17H21FINO2

Molecular Weight: 417.26 g/mol

* For research use only. Not for human or veterinary use.

Methyl (1R,2S,3S,5S)-8-(2-fluoroethyl)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate - 155798-01-9

Specification

CAS No. 155798-01-9
Molecular Formula C17H21FINO2
Molecular Weight 417.26 g/mol
IUPAC Name methyl (1R,2S,3S,5S)-8-(2-fluoroethyl)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate
Standard InChI InChI=1S/C17H21FINO2/c1-22-17(21)16-14(11-2-4-12(19)5-3-11)10-13-6-7-15(16)20(13)9-8-18/h2-5,13-16H,6-10H2,1H3/t13-,14+,15+,16-/m0/s1
Standard InChI Key CCWXJQJFBKJFEZ-JJXSEGSLSA-N
Isomeric SMILES COC(=O)[C@@H]1[C@H]2CC[C@H](N2CCF)C[C@@H]1C3=CC=C(C=C3)I
SMILES COC(=O)C1C2CCC(N2CCF)CC1C3=CC=C(C=C3)I
Canonical SMILES COC(=O)C1C2CCC(N2CCF)CC1C3=CC=C(C=C3)I

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